N'-(5-benzoyl-7-cyano-2,3-dihydro-1H-pyrrolizin-6-yl)-N,N-dimethylimidoformamide

• IUPAC Name: N'-(3-benzoyl-1-cyano-6,7-dihydro-5H-pyrrolizin-2-yl)-N,N-dimethylmethanimidamide
• InChI: InChI=1S/C18H18N4O/c1-21(2)12-20-16-14(11-19)15-9-6-10-22(15)17(16)18(23)13-7-4-3-5-8-13/h3-5,7-8,12H,6,9-10H2,1-2H3
• InChI Key: KQKRPXZSIRAHTK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=NC1=C(N2CCCC2=C1C#N)C(=O)C3=CC=CC=C3
• Molecular Formula: C18H18N4O
• Molecular Weight: 306.4 g/mol

Description

N'-(5-benzoyl-7-cyano-2,3-dihydro-1H-pyrrolizin-6-yl)-N,N-dimethylimidoformamide, also known as Bz-Cy-Im-DMF, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

N'-(5-benzoyl-7-cyano-2,3-dihydro-1H-pyrrolizin-6-yl)-N,N-dimethylimidoformamide exerts its anticancer activity by inhibiting the activity of certain enzymes involved in cell division and growth. It has been found to specifically target the tubulin protein, which is essential for the formation of microtubules that play a crucial role in cell division.
Biochemical and Physiological Effects:
This compound has been found to induce cell cycle arrest and apoptosis in cancer cells, leading to their death. It has also been found to inhibit the migration and invasion of cancer cells, which are essential for the metastasis of cancer.

Advantages and Limitations for Lab Experiments

One of the major advantages of N'-(5-benzoyl-7-cyano-2,3-dihydro-1H-pyrrolizin-6-yl)-N,N-dimethylimidoformamide is its high potency and selectivity towards cancer cells, making it a promising candidate for the development of anticancer drugs. However, its limited solubility in water and low bioavailability pose challenges for its use in clinical settings.

Future Directions

Further research is needed to explore the full potential of N'-(5-benzoyl-7-cyano-2,3-dihydro-1H-pyrrolizin-6-yl)-N,N-dimethylimidoformamide in the field of medicinal chemistry. Some potential future directions include the development of novel analogs with improved solubility and bioavailability, as well as the investigation of its potential applications in other fields such as agriculture and environmental science.
In conclusion, this compound is a promising chemical compound with potential applications in various fields. Its unique mechanism of action and anticancer activity make it a valuable candidate for further research and development.

Synthesis Methods

N'-(5-benzoyl-7-cyano-2,3-dihydro-1H-pyrrolizin-6-yl)-N,N-dimethylimidoformamide can be synthesized using a multi-step process involving the reaction of benzoyl chloride with 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene, followed by the reaction of the resulting product with N,N-dimethylformamide dimethyl acetal and finally with imidazole.

Scientific Research Applications

N'-(5-benzoyl-7-cyano-2,3-dihydro-1H-pyrrolizin-6-yl)-N,N-dimethylimidoformamide has been studied extensively for its potential applications in the field of medicinal chemistry. It has been found to exhibit anticancer activity by inhibiting the growth of various cancer cell lines. Additionally, it has also been found to possess antifungal and antibacterial properties.